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Cat. No.: B1593456 Get Quote

An In-depth Technical Guide for the Safe Handling and Use of 1-Ethynyl-3-
(trifluoromethoxy)benzene

Introduction: Understanding the Compound
1-Ethynyl-3-(trifluoromethoxy)benzene (CAS No. 866683-57-0) is an aromatic organic

compound of increasing interest in pharmaceutical and agrochemical research.[1] Its structure,

featuring a terminal alkyne (ethynyl group) and a trifluoromethoxy substituent on a benzene

ring, makes it a versatile building block in organic synthesis. The trifluoromethoxy group (-

OCF₃) is a bioisostere of other functional groups and is known to enhance properties like

metabolic stability and lipophilicity in drug candidates, which can improve their in vivo uptake

and transport.[1][2] The ethynyl group provides a reactive handle for various coupling reactions,

such as "click chemistry," making it valuable for constructing more complex molecules.[3]

However, the very features that make this compound synthetically attractive also necessitate a

rigorous and well-understood set of safety and handling protocols. This guide provides a

comprehensive overview of the known hazards, risk mitigation strategies, and emergency

procedures for 1-Ethynyl-3-(trifluoromethoxy)benzene to ensure its safe use in a research

and development setting.

Section 1: Hazard Identification and Risk
Assessment
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A thorough understanding of a chemical's intrinsic hazards is the foundation of laboratory

safety. While comprehensive toxicological data for 1-Ethynyl-3-(trifluoromethoxy)benzene is

not fully available, its classification under the Globally Harmonized System (GHS) provides a

clear framework for risk assessment.[4][5] The primary hazards are associated with its

flammability and its irritant effects on the skin, eyes, and respiratory system.[4]

GHS Classification
The compound is consistently classified with the following hazards by suppliers.[4][6]

Hazard Class Category
Hazard

Statement
GHS Pictogram Signal Word

Flammable

Liquids
Category 3

H226:

Flammable liquid

and vapor

Flame Danger[4][6]

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation

Exclamation

Mark
Danger[4][6]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes

serious eye

irritation

Exclamation

Mark
Danger[4][6]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Exclamation

Mark
Danger[4][6]

Causality of Hazards
Flammability: As a benzene derivative with a relatively low molecular weight, the compound

has a flash point that classifies it as a Category 3 flammable liquid.[4][7] Its vapors can form

an explosive mixture with air and may travel to an ignition source and flash back.[8]

Irritation: The aromatic ring and functional groups can interact with biological tissues.
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Skin & Eye Irritation: Direct contact can lead to irritation, redness, and discomfort.[4][9]

Prolonged or repeated exposure may cause more significant effects.

Respiratory Irritation: Inhalation of vapors or aerosols can irritate the mucous membranes

and respiratory tract, leading to coughing and discomfort.[4][8]

Risk Assessment Workflow
The following workflow illustrates the logical process from hazard identification to the

implementation of control measures.
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Risk Assessment

Mitigation & Control

Identify Hazards
- Flammable (H226)
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Evaluate Risks
- Fire/Explosion

- Dermal Exposure
- Inhalation Exposure

Analyze

Engineering Controls
- Fume Hood

- Grounding/Bonding
- Eyewash Station

Implement

Administrative Controls
- SOPs

- Training
- Restricted Access

Personal Protective Equipment
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

Safe Laboratory Operation
 

Spill Occurs

Alert Personnel &
Evacuate Area

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Eliminate Ignition
Sources

Contain Spill with
Inert Absorbent

Collect Waste with
Non-Sparking Tools

Place in Sealed
Hazardous Waste Container

Decontaminate Area

Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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